Cas no 282101-99-9 (4-Pyrimidinol,3,6-dihydro-5-nitro-)

4-Pyrimidinol,3,6-dihydro-5-nitro- structure
282101-99-9 structure
Product Name:4-Pyrimidinol,3,6-dihydro-5-nitro-
CAS No:282101-99-9
MF:C4H5N3O3
MW:143.100800275803
CID:248351
PubChem ID:3746623
Update Time:2025-04-19

4-Pyrimidinol,3,6-dihydro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinol,3,6-dihydro-5-nitro-
    • 4-Pyrimidinol,1,6-dihydro-5-nitro-
    • 4-Pyrimidinol, 1,6-dihydro-5-nitro- (9CI)
    • 282101-99-9
    • AKOS006273729
    • Inchi: 1S/C4H5N3O3/c8-4-3(7(9)10)1-5-2-6-4/h2,8H,1H2,(H,5,6)
    • InChI Key: MRIWSMWBGXUUDZ-UHFFFAOYSA-N
    • SMILES: OC1=C(CN=CN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 143.03300
  • Monoisotopic Mass: 143.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 90.4Ų

Experimental Properties

  • PSA: 90.44000
  • LogP: -0.09070
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